Cas no 110683-35-7 (2-Propenoic acid, 3-(2-pentylphenyl)-)
110683-35-7 structure
Product Name:2-Propenoic acid, 3-(2-pentylphenyl)-
CAS No:110683-35-7
MF:C14H18O2
MW:218.291524410248
CID:1194711
Update Time:2024-08-05
2-Propenoic acid, 3-(2-pentylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-(2-pentylphenyl)-
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- Inchi: 1S/C14H18O2/c1-2-3-4-7-12-8-5-6-9-13(12)10-11-14(15)16/h5-6,8-11H,2-4,7H2,1H3,(H,15,16)
- InChI Key: ORBJBYWUMHAHPJ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C=CC1=CC=CC=C1CCCCC
Computed Properties
- Exact Mass: 218.13074
Experimental Properties
- Density: 1.052±0.06 g/cm3(Predicted)
- Boiling Point: 350.0±11.0 °C(Predicted)
- PSA: 37.3
- pka: 4.51±0.10(Predicted)
2-Propenoic acid, 3-(2-pentylphenyl)- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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